Cas no 955234-82-9 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide
• CAS No: 955234-82-9
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6515302
• Update Time: 2025-10-28

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide
• 3-Pyridinesulfonamide, N-[[1-(1,3-benzodioxol-5-yl)-5-oxo-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C17H17N3O5S/c21-17-6-12(8-19-26(22,23)14-2-1-5-18-9-14)10-20(17)13-3-4-15-16(7-13)25-11-24-15/h1-5,7,9,12,19H,6,8,10-11H2
• InChI Key： FCISKGNSZXHGMX-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)(=O)=O

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 680.6±65.0 °C(Predicted)
• pka: 9.75±0.50(Predicted)

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide

Professional Introduction to N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide (CAS No. 955234-82-9)

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 955234-82-9, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a benzodioxol moiety, a pyridine ring, and a sulfonamide functional group suggests potential biological activity and makes it an intriguing subject for further investigation.

The structural composition of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide is characterized by its complex heterocyclic system. The benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]oxazepine, is a well-known scaffold in medicinal chemistry due to its presence in several bioactive natural products and synthetic drugs. This moiety is often associated with properties such as analgesic, anti-inflammatory, and antimicrobial activities. The pyridine ring contributes to the compound's lipophilicity and potential interaction with biological targets, while the sulfonamide group enhances water solubility and binding affinity.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antibacterial, antiviral, antifungal, and anticancer properties. The incorporation of a sulfonamide moiety into the structure of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine may confer additional pharmacological advantages, making it a promising candidate for further exploration.

The compound's potential biological activity has been explored through various computational and experimental approaches. Molecular docking studies have been conducted to evaluate its binding affinity to different protein targets. These studies suggest that N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}pyridine-3-sulfonamide may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that it may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in cancer progression and inflammatory diseases.

Furthermore, the synthesis of this compound has been optimized to achieve high yields and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. The use of palladium-catalyzed cross-coupling reactions has facilitated the formation of key carbon-carbon bonds, while protecting group strategies have been utilized to ensure regioselective functionalization. These synthetic advancements have not only improved the accessibility of N-{1-(2H-1,3-benzodioxol-5-yll)-5 oxopyrrolidin - 3 - ylmethyl} pyridine - 3 - sulfonamide but also provided insights into its structural elucidation.

The pharmacological evaluation of N-{1-(2H - 1 , 3 - benzodioxol - 5 - yl) - 5 - oxopyrrolidin - 3 - ylmethyl} pyridine - 3 - sulfonamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate the activity of specific enzymes and receptors relevant to various diseases. Notably, it has shown potential as an inhibitor of certain tyrosine kinases, which are overexpressed in many cancerous tissues. Additionally, its interaction with other therapeutic targets suggests broad therapeutic applications.

The compound's mechanism of action is still under investigation but preliminary findings suggest that it may exert its effects through multiple pathways. Its ability to interfere with key signaling cascades could lead to therapeutic benefits in conditions such as cancer and inflammation. Moreover, its structural features may allow for further derivatization to enhance its pharmacological profile.

In conclusion，N-{1-(2H - 1 , 3 - benzodioxol - 5 - yl) - (5 - oxopyrrolidin - 3 - ylmethyl) pyridine - 3 - sulfonamide (CAS No. 955234 - 82 - 9) is a structurally complex and biologically potent compound with significant potential in pharmaceutical applications。 Its unique combination of pharmacophoric elements，including the benzodioxol，pyridine，and sulfonamide moieties，makes it an attractive candidate for further research。 The ongoing studies on this compound are expected to contribute valuable insights into drug discovery and development，particularly in addressing critical medical challenges such as cancer and inflammation。